Cas no 2680692-10-6 (benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate)

• Product Name: benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate
• CAS No: 2680692-10-6
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 6030249
• PubChem ID: 165919311
• Update Time: 2025-10-09

benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286233
• benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate
• 2680692-10-6

• Inchi： 1S/C17H15NO3/c19-15-10-9-13-7-4-8-14(16(13)15)18-17(20)21-11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,18,20)
• InChI Key： MLXSGTUDMDCGCK-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate

Research Briefing on Benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate (CAS: 2680692-10-6): Recent Advances and Applications

Benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate (CAS: 2680692-10-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the indenone core and carbamate functionality, make it a versatile scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting the NF-κB pathway, a critical regulator of inflammation and cancer progression. The researchers highlighted its favorable pharmacokinetic properties, such as improved solubility and metabolic stability, compared to earlier analogs.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate was utilized to develop a series of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules exhibited potent degradation of oncogenic proteins, such as BRD4, in preclinical models of hematologic malignancies. The study underscored the compound's utility in emerging targeted protein degradation therapies.

In addition to its therapeutic potential, recent synthetic methodologies have optimized the production of benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate. A 2023 Organic Letters publication described a scalable, one-pot synthesis using palladium-catalyzed C-H activation, achieving a 78% yield with minimal byproducts. This innovation addresses previous challenges in large-scale manufacturing, paving the way for broader industrial applications.

Despite these promising developments, challenges remain in translating preclinical findings into clinical applications. Issues such as off-target effects and formulation stability require further investigation. Ongoing research aims to refine the compound's selectivity and delivery mechanisms, as evidenced by several patents filed in 2024 by pharmaceutical companies exploring its use in combination therapies.

In conclusion, benzyl N-(3-oxo-2,3-dihydro-1H-inden-4-yl)carbamate (CAS: 2680692-10-6) represents a promising candidate for drug development, with recent studies highlighting its multifaceted roles in inflammation and oncology. Continued exploration of its chemical and biological properties is expected to yield new therapeutic avenues in the coming years.